Cas no 33930-63-1 (4-Bromo-2-methylisoquinolin-1(2H)-one)

• Product Name: 4-Bromo-2-methylisoquinolin-1(2H)-one
• CAS No: 33930-63-1
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD00489133
• CID: 320753
• PubChem ID: 311858
• Update Time: 2025-11-01

4-Bromo-2-methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methylisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone,4-bromo-2-methyl-
• 4-Bromo-2-methyl-2H-isoquinolin-1-one
• 4-bromo-2-methylisoquinolin-1-one
• 2-Methyl-4-bromisocarbostyril
• 4-Brom-2-methyl-1-isochinolon
• 4-Brom-2-methyl-2H-isochinolin-1-on
• 4-Brom-N-methyl-isocarbostyril
• 4-bromo-2-methyl-isoquinolin-1-one
• NSC 218343
• 4-bromo-2-methyl-1,2-dihydroisoquinolin-1-one
• 1(2H)-Isoquinolinone, 4-bromo-2-methyl-
• 4-Bromo-2-methyl-1(2H)-isoquinolinone
• NSC218343
• Oprea1_686742
• YCYRWLPOFCNZPY-UHFFFAOYSA-N
• TRA0012809
• FCH1318726
• SY029361
• 1(2H)-Isoquinolin
• A875144
• FT-0648543
• SB36697
• 33930-63-1
• SR-01000395152
• AKOS015919933
• AC-29470
• J-514677
• DTXSID30309871
• FS-3048
• AMY22963
• CS-W018933
• Z1269128654
• NSC-218343
• EN300-5034740
• SR-01000395152-1
• SCHEMBL16651641
• MFCD00489133
• DB-068910

• MDL： MFCD00489133
• Inchi： 1S/C10H8BrNO/c1-12-6-9(11)7-4-2-3-5-8(7)10(12)13/h2-6H,1H3
• InChI Key： YCYRWLPOFCNZPY-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 236.97900
• Monoisotopic Mass: 236.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.592±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129-130 ºC (cyclohexane )
• Boiling Point: 345.8°C at 760 mmHg
• Flash Point: 162.9±27.9 °C
• Refractive Index: 1.645
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 22.00000
• LogP: 2.30100
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-2-methylisoquinolin-1(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-Bromo-2-methylisoquinolin-1(2H)-one

Comprehensive Guide to 4-Bromo-2-methylisoquinolin-1(2H)-one (CAS No. 33930-63-1): Properties, Applications, and Industry Insights

4-Bromo-2-methylisoquinolin-1(2H)-one (CAS No. 33930-63-1) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic compounds widely studied for their diverse chemical and pharmacological properties. This brominated derivative has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for novel heterocyclic compounds in drug discovery, 4-Bromo-2-methylisoquinolin-1(2H)-one has emerged as a valuable intermediate for synthesizing more complex molecules.

The molecular structure of 4-Bromo-2-methylisoquinolin-1(2H)-one features a bromine atom at the 4-position and a methyl group at the 2-position of the isoquinolin-1(2H)-one scaffold. This specific substitution pattern enhances its reactivity, making it a versatile building block for further chemical modifications. Researchers have explored its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. The presence of the bromine atom also allows for selective functionalization, enabling the creation of tailored compounds for specific applications.

In the pharmaceutical industry, 4-Bromo-2-methylisoquinolin-1(2H)-one has shown promise as a precursor for the development of bioactive molecules. Isoquinoline derivatives are known for their wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have highlighted the potential of brominated isoquinolines in targeting specific enzymes or receptors, making them attractive candidates for drug discovery programs. The compound's ability to serve as a scaffold for further derivatization aligns with the growing trend of fragment-based drug design, a strategy increasingly adopted by pharmaceutical companies to accelerate the discovery of new therapeutics.

Beyond pharmaceuticals, 4-Bromo-2-methylisoquinolin-1(2H)-one finds applications in material science, particularly in the development of organic electronic materials. The conjugated π-system of the isoquinoline core, combined with the electron-withdrawing bromine substituent, contributes to interesting electronic properties that can be exploited in organic semiconductors or light-emitting materials. This has become particularly relevant with the rising interest in sustainable and flexible electronic devices, where organic compounds offer advantages over traditional inorganic materials.

The synthesis and handling of 4-Bromo-2-methylisoquinolin-1(2H)-one require specialized knowledge in organic chemistry. Typical synthetic routes involve bromination of the corresponding methylisoquinolinone precursor under controlled conditions. Proper characterization techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, are essential for verifying the compound's purity and structure. These analytical methods have become more accessible with advancements in instrumentation, allowing for more efficient quality control in research and industrial settings.

From an environmental perspective, the increasing focus on green chemistry has prompted researchers to explore more sustainable methods for synthesizing and utilizing compounds like 4-Bromo-2-methylisoquinolin-1(2H)-one. This includes developing catalytic processes that minimize waste and reduce the use of hazardous reagents. The compound's potential biodegradability and environmental fate are also areas of active investigation, particularly as regulatory requirements for chemical substances become more stringent worldwide.

The commercial availability of 4-Bromo-2-methylisoquinolin-1(2H)-one has expanded in recent years, with several specialty chemical suppliers offering the compound in various quantities and purities. This increased accessibility has facilitated research across multiple disciplines, from medicinal chemistry to materials science. Pricing and availability trends reflect the growing demand for such specialized building blocks in both academic and industrial research settings.

Looking ahead, the future of 4-Bromo-2-methylisoquinolin-1(2H)-one research appears promising. Ongoing studies continue to uncover new applications and synthetic methodologies for this versatile compound. As computational chemistry and artificial intelligence tools become more sophisticated in predicting molecular properties and reactivity, the rational design of derivatives based on this core structure is expected to accelerate. This aligns with broader trends in chemical research that emphasize efficiency, sustainability, and targeted application development.

For researchers considering working with 4-Bromo-2-methylisoquinolin-1(2H)-one, it's important to consult the latest literature and safety data. While the compound offers numerous opportunities for innovation, proper handling procedures and a thorough understanding of its chemical properties are essential for successful and safe experimentation. The continuous evolution of chemical knowledge and techniques ensures that this compound will remain relevant in various scientific and industrial contexts for years to come.